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Compound of Interest

4-(1,3-dihydro-2H-isoindol-2-
Compound Name:
yl)benzoic acid

cat. No.: B1331029

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phthalimidobenzoic acid, also known by its IUPAC name 4-(1,3-dioxoisoindolin-2-yl)benzoic
acid, is a chemical compound with significant potential in various scientific research
applications. This document provides a comprehensive overview of its molecular
characteristics, synthesis, and known biological interactions, presenting key data in a
structured format for ease of reference and comparison.

Core Molecular and Physical Properties

4-Phthalimidobenzoic acid is a derivative of both phthalimide and benzoic acid. Its chemical
structure and properties make it a subject of interest in medicinal chemistry and material
science.
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Property Value Reference
Molecular Weight 267.24 g/mol [1]
CAS Number 5383-82-4

4-(1,3-dioxoisoindolin-2-
IUPAC Name ) ) [2]
yl)benzoic acid

Molecular Formula C15HoNOa4 [1]
Melting Point 290-295 °C [2][3]
Appearance Yellow solid [3]

Solubilit Data not available in the
olubility
searched sources.

Synthesis and Experimental Protocols

The synthesis of 4-Phthalimidobenzoic acid typically involves the condensation reaction
between 4-aminobenzoic acid and phthalic anhydride. While a detailed, step-by-step
experimental protocol was not found in the searched literature, a general procedure can be
inferred from the synthesis of similar phthalimide derivatives.

General Synthesis Workflow

The logical workflow for the synthesis of 4-Phthalimidobenzoic acid is outlined below. This
process involves the reaction of the primary amine group of 4-aminobenzoic acid with the
anhydride group of phthalic anhydride to form the imide ring structure.

4-Aminobenzoic Acid

. . - Condensation Reaction
. L . .
Phthalic Anhydride : (Heating/Reflux) —»‘—‘ 4-Phthalimidobenzoic Acid

Glacial Acetic Acid (or similar)
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A generalized workflow for the synthesis of 4-Phthalimidobenzoic acid.

Biological Activity and Signaling Pathways

4-Phthalimidobenzoic acid has been utilized in a variety of scientific research applications,
including molecular biology and biochemistry.[3] It has been employed in studies related to
protein-protein interactions, enzymatic reactions, and cellular signaling pathways.[3] However,
specific details regarding the signaling pathways modulated by this compound and
comprehensive data on its biological activities are not extensively detailed in the currently
available literature. The broader class of phthalimides is known for a wide range of biological
activities, and derivatives of 4-Phthalimidobenzoic acid have been investigated for their
potential as anti-bacterial and anti-fungal agents.[4]

Potential Research Applications

Based on the general understanding of phthalimide derivatives, the potential logical
relationships for investigating the biological effects of 4-Phthalimidobenzoic acid are
conceptualized in the following diagram.
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A logical workflow for investigating the biological activity of 4-Phthalimidobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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